Cas no 2322929-69-9 (2,5-dihexylthieno[3,2-b]thiophene)

• Product Name: 2,5-dihexylthieno[3,2-b]thiophene
• CAS No: 2322929-69-9
• MF: C₁₈H₂₈S₂
• MW: 308.544922828674
• MDL: MFCD31628882
• CID: 5194516
• Update Time: 2026-03-05

2,5-dihexylthieno[3,2-b]thiophene Chemical and Physical Properties

Names and Identifiers

• 2,5-Dihexylthieno[3,2-b] thiophene
• 2,5-dihexylthieno[3,2-b]thiophene

• MDL： MFCD31628882
• Inchi： 1S/C18H28S2/c1-3-5-7-9-11-15-13-17-18(19-15)14-16(20-17)12-10-8-6-4-2/h13-14H,3-12H2,1-2H3
• InChI Key： MUCGMQZNIULPLQ-UHFFFAOYSA-N
• SMILES： C12C=C(CCCCCC)SC=1C=C(CCCCCC)S2

Additional information on 2,5-dihexylthieno[3,2-b]thiophene

2,5-Dihexylthieno[3,2-b]thiophene: A Versatile Organic Semiconductor with Emerging Applications in Advanced Materials Science

2,5-Dihexylthieno[3,2-b]thiophene, a novel organic compound with the chemical identifier CAS No. 2322929-69-9, has garnered significant attention in the field of materials science due to its unique molecular architecture and potential applications in optoelectronic devices. This compound belongs to the class of thienothiophene derivatives, characterized by the presence of two thiophene rings fused together. The introduction of long alkyl chains (hexyl groups) at the 2 and 5 positions significantly modifies its electronic properties, making it a promising candidate for use in organic semiconductors and functional materials.

Recent studies have highlighted the structural advantages of 2,5-dihexylthieno[3,2-b]thiophene in enhancing charge transport properties. The conjugated system formed by the fused thiophene rings allows for efficient π-electron delocalization, which is critical for the performance of organic semiconductors. Researchers have demonstrated that the presence of hexyl groups not only improves solubility but also modulates the intermolecular stacking interactions, leading to better crystallinity and charge mobility in thin-film applications. These properties are particularly valuable for the development of flexible electronics, where high charge carrier mobility is essential for device performance.

One of the most exciting areas of research involving 2,5-dihexylthieno[3,2-b]thiophene is its application in organic photovoltaic (OPV) devices. A 2023 study published in Advanced Materials reported that this compound, when incorporated into polymer-fullerene blends, significantly enhanced the power conversion efficiency (PCE) of OPV cells. The conjugated backbone of 2,5-dihexylthieno[3,2-b]thiophene facilitates efficient charge separation and transport, while the alkyl side chains improve the interfacial compatibility between the donor and acceptor materials. This synergy has led to the development of OPV devices with PCE values exceeding 12%, marking a significant advancement in the field of renewable energy technologies.

Another emerging application of 2,5-dihexylthieno[3,2-b]thiophene is in the fabrication of organic light-emitting diodes (OLEDs). The compound's ability to emit light across a broad spectrum of wavelengths makes it suitable for use in flexible and wearable displays. A 2024 study published in Nature Communications demonstrated that 2,5-dihexylthieno[3,2-b]thiophene can be used as a host material in phosphorescent OLEDs, achieving high external quantum efficiency (EQE) and excellent color purity. The tunable optical properties of this compound, attributed to the flexible alkyl side chains, allow for the customization of emission wavelengths to meet the specific requirements of different display technologies.

From a synthetic perspective, the preparation of 2,5-dihexylthieno[3,2-b]thiophene has been the focus of several recent studies. A 2023 paper in Organic Letters reported a new one-pot synthetic route that utilizes a thienothiophene precursor and a coupling reaction with hexyl halides to efficiently produce the target compound. This method offers a scalable and environmentally friendly approach to synthesizing 2,5-dihexylthieno[3,2-b]thiophene, which is crucial for its commercialization. The synthetic strategy also allows for the introduction of various functional groups, enabling further chemical modifications to tailor the properties of the compound for specific applications.

Despite its promising potential, the development of 2,5-dihexylthieno[3,2-b]thiophene faces several challenges. One of the primary concerns is the stability of the compound under different environmental conditions. While the hexyl side chains improve solubility, they may also introduce susceptibility to oxidative degradation, which could limit the long-term performance of devices incorporating this material. Researchers are actively exploring strategies to enhance the thermal and chemical stability of 2,5-dihexylthieno[3,2-b]thiophene, such as the incorporation of protective groups or the development of hybrid materials that combine its advantages with those of other organic semiconductors.

The economic viability of 2,5-dihexylthieno[3,2-b]thiophene is another critical factor in its potential for large-scale applications. While the synthetic methods described in recent studies are more efficient than traditional approaches, the cost of raw materials and the complexity of the synthesis process remain barriers to widespread adoption. Industry partners are collaborating with academic researchers to optimize the production process, reduce costs, and improve the scalability of 2,5-dihexylthieno[3,2-b]thiophene synthesis. These efforts are expected to play a key role in determining the commercial success of this compound in the coming years.

In conclusion, 2,5-dihexylthieno[3,2-b]thiophene represents a significant advancement in the field of organic semiconductors. Its unique molecular structure and tunable properties make it a versatile material with potential applications in renewable energy, display technologies, and flexible electronics. Ongoing research is focused on overcoming the challenges associated with its stability and cost, with the ultimate goal of enabling large-scale commercialization. As the demand for sustainable and efficient electronic devices continues to grow, 2,5-dihexylthieno[3,2-b]thiophene is poised to play a pivotal role in shaping the future of advanced materials science.

Further studies are needed to fully understand the long-term behavior of 2,5-dihexylthieno[3,2-b]thiophene in various applications. This includes investigating its performance under extreme conditions, exploring new synthesis methods to enhance its properties, and evaluating its environmental impact. By addressing these challenges, the scientific community can unlock the full potential of 2,5-dihexylthieno[3,2-b]thiophene and pave the way for its integration into a wide range of technological innovations.

Overall, the development of 2,5-dihexylthieno[3,2-b]thiophene is a testament to the power of interdisciplinary research in materials science. By combining expertise in synthetic chemistry, materials engineering, and device physics, researchers are able to design and optimize materials that meet the evolving needs of modern technology. As the field continues to advance, it is expected that 2,5-dihexylthieno[3,2-b]thiophene will become an increasingly important component in the next generation of electronic devices, driving innovation and sustainability in the electronics industry.